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Compound of Interest

Compound Name:
Ethyl 2-chloro-2-

(hydroxyimino)acetate

Cat. No.: B046832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of ethyl chlorooximidoacetate. The information is curated for professionals in

research and development who require precise data for experimental design, chemical

synthesis, and drug discovery processes. This document includes a detailed summary of

quantitative data, a description of a key experimental protocol for its synthesis, and a visual

representation of the synthetic workflow.

Physical and Chemical Properties
The physical and chemical properties of ethyl chlorooximidoacetate, also known by its IUPAC

name ethyl (2E)-2-chloro-2-hydroxyiminoacetate, are summarized in the table below. These

properties are essential for handling, storage, and application of the compound in a laboratory

setting.
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Property Value Reference

Molecular Formula C₄H₆ClNO₃ [1][2][3][4]

Molecular Weight 151.55 g/mol [1][2]

CAS Number 14337-43-0 [1][2][3][4]

Appearance
White to Almost white powder

to crystal
[3]

Melting Point 70-76 °C (lit.) [3][5][6]

Boiling Point (Predicted) 230.5 ± 23.0 °C [3]

Density (Predicted) 1.36 ± 0.1 g/cm³ [3]

Solubility Soluble in Methanol [3]

pKa (Predicted) 7.60 ± 0.10 [3]

InChI Key
UXOLDCOJRAMLTQ-

UTCJRWHESA-N
[5]

SMILES CCOC(=O)/C(=N\O)/Cl [1][2][5]

Storage Conditions
2-8°C, keep dry, under inert

gas (Nitrogen)
[1][3][5]

Experimental Protocols
The synthesis of ethyl chlorooximidoacetate is a critical procedure for its application in further

chemical reactions. A general method for its preparation from ethyl 2-aminoacetate is described

below.

Synthesis of Ethyl Chlorooximidoacetate from Ethyl 2-Aminoacetate[3][6]

Materials:

Ethyl 2-aminoacetate (5 g, 48.53 mmol)

Concentrated hydrochloric acid (8 ml)
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Sodium nitrite (NaNO₂, 4.91 g, 145.6 mmol)

Water

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve ethyl 2-aminoacetate in 5 ml of water in a suitable reaction vessel.

Cool the solution to 0°C using an ice bath.

Slowly add concentrated hydrochloric acid to the cooled solution.

Separately, prepare a solution of sodium nitrite in 5 ml of water.

Add the sodium nitrite solution to the reaction mixture.

Stir the reaction mixture at room temperature for 1 hour.

After the reaction is complete, perform an extraction using ethyl acetate.

Combine the organic layers and dry them over anhydrous sodium sulfate.

Concentrate the dried organic phase under vacuum to yield ethyl chlorooximidoacetate as a

white solid.

Mandatory Visualization
The following diagram illustrates the workflow for the synthesis of ethyl chlorooximidoacetate,

providing a clear, step-by-step visual guide to the experimental protocol described above.
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Reactant Preparation

Reaction Work-up and Purification Final Product

Ethyl 2-aminoacetate in Water

Mix Reactants at 0°CConcentrated HCl

Sodium Nitrite in Water

Stir at Room Temperature for 1h Extract with Ethyl Acetate Dry with Anhydrous Sodium Sulfate Concentrate under Vacuum Ethyl Chlorooximidoacetate

Click to download full resolution via product page

Synthesis workflow for ethyl chlorooximidoacetate.

This guide provides foundational technical information on ethyl chlorooximidoacetate. For

further applications, such as its use in the preparation of isoxazolines or as a potential agonist

at AMPA-kainate receptors, researchers are encouraged to consult the cited literature.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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